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Compound of Interest

Compound Name:
4H-Cyclopenta[def]phenanthren-4-

one

CAS No.: 5737-13-3

Cat. No.: B144189

Get Quote

Executive Summary & Core Directive
Do not dispose of 4H-Cyclopenta[def]phenanthren-4-one down the drain.

This compound is a Polycyclic Aromatic Hydrocarbon (PAH) derivative with documented

mutagenic and carcinogenic potential.[1] It is persistent in the environment and lipophilic.[1]

The only acceptable disposal method is high-temperature incineration via a licensed hazardous

waste contractor.[1]

Immediate Action Required:

Segregate: Keep separate from oxidizers and aqueous waste streams.[1]

Label: Clearly mark as "Hazardous Waste - Toxic/Mutagenic - PAH Ketone."[1]

Container: Use amber glass or foil-wrapped containers (compound is photosensitive).[1][2]
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Accurate identification is the first step in compliant disposal.[1] This ketone is distinct from its

parent hydrocarbon, 4H-cyclopenta[def]phenanthrene.[1]

Property Specification

Chemical Name 4H-Cyclopenta[def]phenanthren-4-one

Common Synonyms 4H-CPP-4-one; Cyclopenta[def]phenanthrenone

CAS Number
5737-13-3 (Note: Distinct from parent

hydrocarbon CAS 203-64-5)

Molecular Formula C₁₅H₈O

Physical State Solid (typically yellow to pale brown powder)

Solubility
Lipophilic; soluble in DCM, Chloroform, DMSO.

[1][3][4] Insoluble in water.[1]

Primary Hazards
Mutagenic (Ames positive), Carcinogenic,

Aquatic Toxicity.[1]

Scientific Context: Unlike simple phenanthrene, the ketone bridge at the 4-position increases

the compound's reactivity and biological interaction potential.[1] It acts as a DNA intercalator.[1]

Therefore, standard "organic waste" protocols are insufficient; it must be treated as a Select

Carcinogen.[1]

Pre-Disposal Handling & Segregation
Before disposal, the workflow must prevent cross-contamination and environmental release.[1]

A. PPE & Engineering Controls[1][8]
Respiratory: Handling neat solid must occur in a certified Fume Hood or Glove Box.[1]

Dermal: Double-glove with Nitrile (minimum 5 mil).[1] The lipophilic nature allows rapid

permeation through latex.[1]

Surface Check: PAHs often fluoresce.[1] Use a UV "black light" (365 nm) to check work

surfaces for trace contamination before and after handling.[1]
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B. Waste Segregation Logic
You cannot mix this with general aqueous waste.[1] It must be segregated based on the matrix

(Solid vs. Liquid).[1]
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Figure 1: Decision logic for segregating PAH waste streams to ensure compatibility with

incineration protocols.

Detailed Disposal Procedures
Protocol A: Solid Waste (Neat Compound & Debris)
Applicability: Expired neat chemicals, contaminated weighing boats, gloves, and bench paper.

[1]
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Containment: Place waste immediately into a clear polyethylene bag (secondary

containment).

Seal: Tightly seal the bag (tape or heat seal) to prevent dust aerosolization.[1]

Transfer: Place the sealed bag into the laboratory's designated Solid Hazardous Waste

Drum.

Labeling: The drum tag must list "4H-Cyclopenta[def]phenanthren-4-one" explicitly.[1] Do

not just write "Organic Debris."

Protocol B: Liquid Waste (Solutions)
Applicability: Reaction mixtures, mother liquors, and HPLC fractions.[1]

Solvent Compatibility: Determine if your solvent is Halogenated (DCM, Chloroform) or Non-

Halogenated (Methanol, DMSO).[1]

Transfer: Pour into the appropriate HDPE or Glass waste carboy using a funnel.[1]

Rinsing: Rinse the original vessel with a small volume of compatible solvent and add the

rinse to the waste carboy.[1]

No Quenching Required: The ketone is chemically stable.[1] Do not add acids or bases "to

kill it"—this creates unnecessary mixed hazards.[1]

Cap Tightly: PAHs can volatilize or creep.[1] Keep caps tight when not in use.[1]

Protocol C: Glassware Decontamination (Triple Rinse)
Applicability: Flasks, vials, and spatulas.[1]

Solvent Wash: Rinse the glassware three times with a solvent in which the ketone is soluble

(Acetone or Dichloromethane).[1]

Disposal of Rinsate: Collect all rinsates into the Liquid Waste container (Protocol B).

Final Wash: After the solvent rinse, wash with soap and water.[1]
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Disposal of Glass: If the glass cannot be verified clean (e.g., visible staining remains),

dispose of the entire glass piece into the Solid Hazardous Waste bin (Protocol A), not the

broken glass box.[1]

Regulatory Framework (US EPA/RCRA)[1]
While 4H-Cyclopenta[def]phenanthren-4-one may not be explicitly "U-listed" (like its relative

Fluoranthene, U120), it must be managed as hazardous waste due to its toxicity and

mutagenicity.[1]

Waste Code Assignment:

If dissolved in ignitable solvents (Acetone/Methanol): D001 (Ignitable).[1]

If dissolved in toxic solvents (Chloroform): D022 (Chloroform).[1]

If neat: Classify as Toxic based on SDS mutagenicity data.[1]

Destruction Method: The EPA standard for PAH destruction is Incineration (Code H040) or

fuel blending (H061) for high-BTU liquids.[1]

Land Ban: PAHs are subject to Land Disposal Restrictions (LDR).[1] They cannot be

landfilled without prior treatment.[1]

Emergency Procedures: Spills
Minor Spill (< 1 gram solid or < 10 mL solution):

Evacuate the immediate area of non-essential personnel.

PPE: Wear nitrile gloves, lab coat, and safety goggles.[1] If dust is present, wear an N95 or

P100 respirator.[1]

Containment:

Solid: Cover with wet paper towels (to prevent dust) and wipe up.[1]

Liquid: Use an absorbent pad or vermiculite.[1]
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Clean Up: Wipe the area with Acetone or Ethanol.[1]

Validation: Use a UV Black Light to check for residual fluorescence.[1]

Disposal: Place all cleanup materials into a sealed bag and treat as Solid Hazardous Waste.

Disposal Lifecycle Workflow
This diagram illustrates the chain of custody from your bench to final destruction.[1]
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Figure 2: The "Cradle-to-Grave" lifecycle of PAH waste, ensuring total thermal destruction.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 4H-Cyclopenta[def]phenanthrene [webbook.nist.gov]

2. epa.gov [epa.gov]

3. guidechem.com [guidechem.com]

4. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://webbook.nist.gov/cgi/cbook.cgi?ID=C203645&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C203645&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C203645&Mask=200
https://www.benchchem.com/product/b144189/docs?utm_src=pdf-body-img#4h-cyclopenta-def-phenanthren-4-one-proper-disposal-handling-guide-1-2-3
https://webbook.nist.gov/cgi/cbook.cgi?ID=C203645&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C203645&Mask=200
https://archive.epa.gov/epawaste/hazard/wastemin/web/pdf/pahs.pdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=C203645&Mask=200
https://archive.epa.gov/epawaste/hazard/wastemin/web/pdf/pahs.pdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=C203645&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C203645&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C203645&Mask=200
https://www.ncbi.nlm.nih.gov/books/NBK142239/
https://www.benchchem.com/product/b144189?utm_src=pdf-custom-synthesis#bc-rfq
https://webbook.nist.gov/cgi/cbook.cgi?ID=C203645&Mask=200
https://www.epa.gov/sites/default/files/2015-10/documents/method_610_1984.pdf
https://www.guidechem.com/encyclopedia/4h-cyclopenta-def-phenanthren--dic174142.html
https://scholarlypublications.universiteitleiden.nl/access/item%3A3214383/view
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144189?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. archive.epa.gov [archive.epa.gov]

To cite this document: BenchChem. [4H-Cyclopenta[def]phenanthren-4-one: Proper Disposal
& Handling Guide[1][2][3]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b144189/docs#4h-cyclopenta-def-phenanthren-4-one-
proper-disposal-handling-guide-1-2-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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